Cas no 80417-97-6 (2(4H)-Benzofuranone,5,6-dihydro-3,6-dimethyl-)

• Product Name: 2(4H)-Benzofuranone,5,6-dihydro-3,6-dimethyl-
• CAS No: 80417-97-6
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 727709
• PubChem ID: 3018936
• Update Time: 2025-04-19

2(4H)-Benzofuranone,5,6-dihydro-3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2(4H)-Benzofuranone,5,6-dihydro-3,6-dimethyl-
• 3,6-dimethyl-5,6-dihydro-4H-1-benzofuran-2-one
• 5,6-dihydro-3,6-dimethyl-4H-benzofuran-2-one
• 80417-97-6
• NS00060234
• EINECS 279-462-2
• 5,6-Dihydro-3,6-dimethyl-2(4H)-benzofuranone, 9CI
• CHEBI:180408
• 5,6-dihydro-3,6-dimethylbenzofuran-2(4h)-one
• DTXSID50868571
• SCHEMBL3504411
• UNII-HQN74S1YWS
• 2(4H)-Benzofuranone, 5,6-dihydro-3,6-dimethyl-
• p-Mentha-2,4(8)-dien-9,3-olide
• 3,6-dimethyl-2,4,5,6-tetrahydro-1-benzofuran-2-one
• 5,6-dihydro-3,6-dimethyl-2(4H)-benzofuranone
• HQN74S1YWS
• ZRTWVYJNKXXDDT-UHFFFAOYSA-N
• FEMA 3755
• 3,6-Dimethyl-5,6-dihydro-1-benzofuran-2(4H)-one
• 3,6-dimethyl-5,6-dihydro-4H-1-benzouran-2-one

• Inchi： 1S/C10H12O2/c1-6-3-4-8-7(2)10(11)12-9(8)5-6/h5-6H,3-4H2,1-2H3
• InChI Key： ZRTWVYJNKXXDDT-UHFFFAOYSA-N
• SMILES： O1C(C(C)=C2C1=CC(C)CC2)=O

Computed Properties

• Exact Mass: 164.084
• Monoisotopic Mass: 164.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.11
• Boiling Point: 331.6°C at 760 mmHg
• Flash Point: 137.2°C
• Refractive Index: 1.528
• FEMA: 3755 | DEHYDROMENTHOFUROLACTONE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans